Cas no 1803799-43-0 (4-Amino-2-methoxyphenylpropanal)

• Product Name: 4-Amino-2-methoxyphenylpropanal
• CAS No: 1803799-43-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4961393
• Update Time: 2025-10-15

4-Amino-2-methoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methoxyphenylpropanal

• Inchi： 1S/C10H13NO2/c1-7(6-12)9-4-3-8(11)5-10(9)13-2/h3-7H,11H2,1-2H3
• InChI Key： YZASHGPVLUEYJS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C=O)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3

Additional information on 4-Amino-2-methoxyphenylpropanal

Chemical Profile of 4-Amino-2-methoxyphenylpropanal (CAS No. 1803799-43-0)

4-Amino-2-methoxyphenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1803799-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a phenyl ring substituted with both an amino group and a methoxy group, coupled with a propanal side chain, making it a versatile intermediate in the synthesis of more complex molecules.

The structural motif of 4-amino-2-methoxyphenylpropanal positions it as a valuable building block for the development of novel therapeutic agents. The presence of both an amino and a methoxy group on the aromatic ring introduces multiple reactive sites, enabling diverse functionalization strategies. These features are particularly attractive for medicinal chemists seeking to modulate biological activity through selective derivatization.

In recent years, the demand for structurally diverse intermediates like 4-amino-2-methoxyphenylpropanal has surged due to advancements in drug discovery methodologies. Its utility spans across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The compound’s ability to serve as a precursor for heterocyclic scaffolds has been particularly highlighted in studies exploring kinase inhibitors and receptor modulators.

One of the most compelling aspects of 4-amino-2-methoxyphenylpropanal is its role in the synthesis of small-molecule probes for biochemical assays. Researchers have leveraged its aldehyde functionality to facilitate condensation reactions with amines, forming Schiff bases that exhibit interesting pharmacological properties. These derivatives have been investigated for their potential as antimicrobial and antitumor agents, underscoring the compound’s relevance in modern chemical biology.

The methoxy group in 4-amino-2-methoxyphenylpropanal contributes to its metabolic stability while allowing for further electronic tuning through oxidation or reduction. This balance makes it an appealing candidate for generating libraries of compounds with tailored physicochemical properties. High-throughput screening campaigns have utilized analogs derived from this core structure to identify hits with high binding affinity to target proteins.

Recent publications highlight the incorporation of 4-amino-2-methoxyphenylpropanal into peptidomimetic scaffolds, where its aromatic system provides rigidity and orientation for key pharmacophoric groups. Such peptidomimetics are designed to mimic natural bioactive peptides while offering improved pharmacokinetic profiles. The compound’s amenability to solid-phase synthesis has further streamlined the production of these libraries, reducing costs and increasing throughput.

The synthesis of 4-amino-2-methoxyphenylpropanal itself presents an interesting challenge due to the need to preserve both functional groups during preparation. Modern synthetic routes often employ palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies to achieve regioselective modifications. These methodologies align with green chemistry principles by minimizing waste and improving atom economy, reflecting broader trends in sustainable pharmaceutical manufacturing.

In conclusion, 4-amino-2-methoxyphenylpropanal (CAS No. 1803799-43-0) represents a cornerstone intermediate in contemporary medicinal chemistry. Its structural versatility and reactivity make it indispensable for designing novel therapeutics, while its synthetic accessibility ensures scalability for industrial applications. As research continues to uncover new biological targets and mechanisms, compounds like this will remain pivotal in driving innovation across multiple scientific disciplines.